Methyl [1-(1,3-benzothiazol-2-yl)-5-oxo-4-(4-toluidinomethylene)-4,5-dihydro-1H-pyrazol-3-yl]acetate
Methyl [1-(1,3-benzothiazol-2-yl)-5-oxo-4-(4-toluidinomethylene)-4,5-dihydro-1H-pyrazol-3-yl]acetate
Brand Name:
Vulcanchem
CAS No.:
523992-09-8
VCID:
VC0431745
InChI:
InChI=1S/C21H18N4O3S/c1-13-7-9-14(10-8-13)22-12-15-17(11-19(26)28-2)24-25(20(15)27)21-23-16-5-3-4-6-18(16)29-21/h3-10,12,24H,11H2,1-2H3
SMILES:
CC1=CC=C(C=C1)N=CC2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)CC(=O)OC
Molecular Formula:
C21H18N4O3S
Molecular Weight:
406.5g/mol
Methyl [1-(1,3-benzothiazol-2-yl)-5-oxo-4-(4-toluidinomethylene)-4,5-dihydro-1H-pyrazol-3-yl]acetate
CAS No.: 523992-09-8
Main Products
VCID: VC0431745
Molecular Formula: C21H18N4O3S
Molecular Weight: 406.5g/mol
![Methyl [1-(1,3-benzothiazol-2-yl)-5-oxo-4-(4-toluidinomethylene)-4,5-dihydro-1H-pyrazol-3-yl]acetate - 523992-09-8](/images/no_structure.jpg)
| CAS No. | 523992-09-8 |
|---|---|
| Product Name | Methyl [1-(1,3-benzothiazol-2-yl)-5-oxo-4-(4-toluidinomethylene)-4,5-dihydro-1H-pyrazol-3-yl]acetate |
| Molecular Formula | C21H18N4O3S |
| Molecular Weight | 406.5g/mol |
| IUPAC Name | methyl 2-[2-(1,3-benzothiazol-2-yl)-4-[(4-methylphenyl)iminomethyl]-3-oxo-1H-pyrazol-5-yl]acetate |
| Standard InChI | InChI=1S/C21H18N4O3S/c1-13-7-9-14(10-8-13)22-12-15-17(11-19(26)28-2)24-25(20(15)27)21-23-16-5-3-4-6-18(16)29-21/h3-10,12,24H,11H2,1-2H3 |
| Standard InChIKey | GFQBCYSQTLCFHB-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N=CC2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)CC(=O)OC |
| Canonical SMILES | CC1=CC=C(C=C1)N=CC2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)CC(=O)OC |
| PubChem Compound | 1213540 |
| Last Modified | Nov 11 2021 |
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